Cas no 16647-61-3 (1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-)

• Product Name: 1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
• CAS No: 16647-61-3
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 121793
• PubChem ID: 10464642
• Update Time: 2025-04-18

1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
• (3S,4S,5S,6S)-azepane-3,4,5,6-tetrol
• 1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3S,4R,5R,6S)-
• DTXSID00937201
• 16647-61-3
• azepane-3,4,5,6-tetrol
• (3S,4S,5S,6S)-HEXAHYDRO-1H-AZEPINE-3,4,5,6-TETROL

• Inchi： 1S/C6H13NO4/c8-3-1-7-2-4(9)6(11)5(3)10/h3-11H,1-2H2/t3-,4-,5-,6-/m0/s1
• InChI Key： MRFFNLOQLBWKPJ-BXKVDMCESA-N
• SMILES： O[C@H]1[C@H](CNC[C@@H]([C@@H]1O)O)O

Computed Properties

• Exact Mass: 163.08449
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 93Ų

Experimental Properties

• PSA: 92.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes